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Compound of Interest

Compound Name: Clofilium

Cat. No.: B1199958

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clofilium tosylate is a quaternary ammonium compound known for its activity as a potassium
channel blocker.[1][2] This property makes it a valuable tool in cardiovascular research,
particularly in studies of cardiac arrhythmias, as it can prolong the action potential duration.[3]
[4][5] Additionally, research has shown its potential in other areas, such as inducing apoptosis
in cancer cell lines.[6] This document provides detailed protocols for the preparation of stock
and working solutions of Clofilium tosylate to ensure accurate and reproducible experimental
outcomes.

Quantitative Data Summary

The following table summarizes the key quantitative data for Clofilium tosylate.
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Property Value Reference(s)
Molecular Weight 510.17 g/mol [7]

CAS Number 92953-10-1

Appearance White solid

Solubility Soluble in Water, DMSO, and 1]

Methanol

Storage (Solid)

Ambient temperature

[1]

Storage (Solutions)

Refer to specific protocols

below

Experimental Protocols
Preparation of a 10 mM Clofilium Tosylate Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions.

Materials:

o Clofilium tosylate powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

Procedure:
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e Calculate the required mass: To prepare a 10 mM solution, use the following calculation:
o Mass (mg) = 10 mmol/L * 510.17 g/mol * Volume (L) * 1000 mg/g
o For1 mL (0.001 L) of a 10 mM solution, the required mass is 5.10 mg.

o Weighing: Carefully weigh 5.10 mg of Clofilium tosylate powder using an analytical balance
and transfer it to a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the powder.

e Mixing: Vortex the solution until the Clofilium tosylate is completely dissolved. Visually
inspect the solution to ensure there are no visible particles.

o Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-
thaw cycles.

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock
solution in the appropriate cell culture medium or physiological buffer.

Example: Preparation of a 10 uM Working Solution

Materials:

10 mM Clofilium tosylate stock solution in DMSO

Sterile cell culture medium or physiological buffer

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
Procedure:

e Dilution Calculation: To prepare a 10 uM working solution from a 10 mM stock, a 1:1000
dilution is required.
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o Volume of stock solution needed = (Final concentration * Final volume) / Stock
concentration

o For 1 mL of a 10 uM working solution: (10 uM * 1 mL) / 10,000 pM = 0.001 mL or 1 pL.

 Dilution: In a sterile tube, add 999 pL of the desired cell culture medium or buffer. Add 1 pL of
the 10 mM Clofilium tosylate stock solution.

o Mixing: Gently mix the solution by pipetting up and down or by brief vortexing.

» Application: The working solution is now ready for use in your experiment. Note that the final
concentration of DMSO in this example is 0.1%. An equivalent concentration of DMSO
should be used in vehicle control experiments.

Typical Working Concentrations:
» Electrophysiology (gating currents in ventricular heart cells): 1-50 uM[8]
e Apoptosis induction (HL-60 cells): 10 uM[6]

« |solated perfused rabbit heart studies: 10 uM[4]
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Stock Solution Preparation (10 mM)

Weigh 5.10 mg
Clofilium Tosylate

:

Dissolve in 1 mL DMSO

:

Vortex until dissolved

y

Aliquot and Store at -20°C

Prepare fresh

Working Solution Preparation (e.g., 10 uM)

Dilute 1 pL of 10 mM stock
in 999 pL of buffer/medium

l

Mix thoroughly

l

Apply to experiment

Click to download full resolution via product page

Caption: Workflow for preparing Clofilium tosylate solutions.
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Clofilium Tosylate

Potassium Channels Induction of Apoptosis
(e.g., Delayed Rectifier, Shaker-B, Slick/Slack) (in some cell types)

Prolonged Action Caspase-3 Activation
Potential Duration (Bcl-2 insensitive)
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Caption: Simplified signaling pathway of Clofilium tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enzo Life Sciences Clofilium . tosylate (100mg). CAS: 92953-10-1, Quantity: | Fisher
Scientific [fishersci.com]

o 2. Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test
Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model - PMC
[pmc.ncbi.nim.nih.gov]

o 3. Correlation between the disposition of [14C]clofilium and its cardiac electrophysiological
effect - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 4. Clofilium in the isolated perfused rabbit heart: a new model to study proarrhythmia
induced by class Il antiarrhythmic drugs - PubMed [pubmed.ncbi.nim.nih.gov]

+ 5. Block of the inactivating potassium channel by clofilium and hydroxylamine depends on
the sequence of the pore region - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1199958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199958?utm_src=pdf-body
https://www.benchchem.com/product/b1199958?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/clofilium-tosylate-100mg/502009507
https://www.fishersci.com/shop/products/clofilium-tosylate-100mg/502009507
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://pubmed.ncbi.nlm.nih.gov/7086672/
https://pubmed.ncbi.nlm.nih.gov/7086672/
https://pubmed.ncbi.nlm.nih.gov/9601580/
https://pubmed.ncbi.nlm.nih.gov/9601580/
https://pubmed.ncbi.nlm.nih.gov/7969088/
https://pubmed.ncbi.nlm.nih.gov/7969088/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

6. Clofilium, a potassium channel blocker, induces apoptosis of human promyelocytic
leukemia (HL-60) cells via Bcl-2-insensitive activation of caspase-3 - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7. vetoquinol.com [vetoquinol.com]

» 8. Block of gating currents related to K+ channels as a mechanism of action of clofilium and
d-sotalol in isolated guinea-pig ventricular heart cells - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Preparing Clofilium Tosylate Stock and Working
Solutions: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199958#preparing-clofilium-tosylate-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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